23-Chlorobudesonide

• Molecular Formula: C₂₅H₃₃ClO₆
• Molecular Weight: 464.98
• Synonyms: (6aR,6bS,7S,8aS,8bS,11aR,12aS,12bS)-10-(1-Chloropropyl)-7-hydroxy-8b-(2-hydroxyacetyl)-6a,8a-dimethyl-6a,6b,7,8,8a,8b,11a,12,12a,12b-decahydro-1H-naphtho[2’,1’:4,5]indeno[1,2-d][1,3]dioxol-4(2H)-one

Description

23-Chlorobudesonide (C₂₅H₃₃ClO₆; molecular weight: 464.98 g/mol) is a halogenated derivative of budesonide, a non-halogenated glucocorticoid used as an anti-inflammatory agent. It serves as a synthetic intermediate in the production of 23-Hydroxybudesonide, a metabolite of budesonide . Structurally, it differs from budesonide by the substitution of a chlorine atom at the 23rd position, which alters its pharmacokinetic and pharmacodynamic properties . This compound is classified under biochemicals and is available in highly purified grades for research and industrial applications .

Comparison with Similar Compounds

To contextualize 23-Chlorobudesonide’s unique properties, it is essential to compare it with structurally and functionally related compounds, including budesonide, its metabolites, and impurities.

Structural and Functional Comparisons

A. Budesonide (Parent Compound)

• Molecular Formula : C₂₁H₂₈O₅
• Molecular Weight : 360.45 g/mol
• CAS No.: 601-38-7
• Role: A non-halogenated glucocorticoid with anti-inflammatory and immunosuppressive effects. Unlike this compound, budesonide lacks halogen substituents, which may reduce its metabolic stability compared to halogenated derivatives .

B. 23-Hydroxybudesonide (Metabolite)

• Relation : this compound is a precursor in synthesizing this metabolite.

C. Budesonide Impurities
lists several impurities structurally related to budesonide:

• Impurity 25 : C₂₀H₂₄O₄ (MW: 328.41 g/mol) – Lacks the steroidal backbone complexity of this compound.
• Impurity 27 : C₂₃H₂₈O₅ (MW: 384.47 g/mol) – Shares a closer structural resemblance to budesonide but lacks halogenation.

Pharmacological and Industrial Relevance

• Synthetic Utility : As an intermediate, it facilitates the production of metabolites with tailored pharmacokinetic profiles for targeted therapies .

Table 1: Comparative Analysis of this compound and Related Compounds

Compound	Molecular Formula	Molecular Weight (g/mol)	CAS No.	Key Features
This compound	C₂₅H₃₃ClO₆	464.98	N/A	Chlorinated intermediate; anti-inflammatory applications
Budesonide	C₂₁H₂₈O₅	360.45	601-38-7	Non-halogenated parent compound; shorter metabolic half-life
Budesonide Impurity 27	C₂₃H₂₈O₅	384.47	1234572-34-9	Structural analog without halogenation; reduced lipophilicity
3-Chlorobenzaldehyde	C₇H₅ClO	140.57	587-04-2	Simple aromatic aldehyde; used in synthesis (non-therapeutic)